The decomposition of polyethylene (PE), an extremely recalcitrant synthetic polymer, using microorganisms is an ideal and sustainable method for future PE biotreatment. We isolated a set of PE-biodegrading Bacillus species from a landfill site. Among them, Bacillus thuringiensis JNU01 exhibited the highest cell growth rate in PE media, which means it effectively decomposed PE to use in the metabolic pathway as a sole carbon source. B. thuringiensis JNU01-treated PE showed new chemical functional groups such as hydroxyl, carboxyl, and amide groups in the inert hydrocarbon. Scanning electron microscopy revealed considerable physical damage on the surface of the PE film after treatment with B. thuringiensis JNU01. Furthermore, various alkane derivatives obtained from PE were characterized using gas chromatography–mass spectrometry. On the contrary, an increase in the mRNA transcriptional levels of B. thuringiensis JNU01 in the presence of PE suggests that a CYP102A5 variant (CYP102A5.v1) is involved in PE biodegradation. Finally, we confirmed that purified CYP102A5.v1 catalyzes the hydroxylation of PE by a NADPH oxidation assay and Fourier transform infrared analysis. These results show that B. thuringiensis JNU01 is a potential PE decomposer and suggest that CYP102A5.v1 can be a trigger biocatalyst for hydroxylation of PE.

Nonsenescent and senescent leaves of selected coniferous and broadleaf plants contained substantial levels of naturally occurring persistent free radicals (PFRs). These biogenic PFRs (BPFRs) were stable and persistent despite multiple wetting and drying cycles, implying that BPFRs can leach and sorb on soil particles. Results suggest that endogenous chemicals in plants and their transformation byproducts can stabilize unpaired electrons in leaves under ambient conditions. Thus, the vast amount and perpetual supply of leaf litter is an unaccounted natural source of BPFRs. If toxic, inhaling and accidentally ingesting fine soil dust and powder from degraded leaf litter may increase our environmental and health burdens to PFRs. We expect that this finding will generate more studies on natural sources of PFRs, establish their properties, and distinguish them from those formed from combustion and thermal processes.

To improve the accuracy of mixture risk assessment, researchers are employing suspect analysis with expanded lists of contaminants in addition to conventional target lists. However, there are some inherent challenges for these instrument-based analyses, including subjective selection of suspect contaminants, no information for chemical bioactivity, requirements for costly verification, and limited regional coverage. As a supplementary approach, we propose a data-driven suspect screening and risk assessment method informed by mining big data from high-throughput screening bioassay platforms and the refereed literature. The Pearl River Delta (PRD) with main event drivers of arylhydrocarbon receptor (AhR) and oxidative stress (ARE) response was examined. Bioactivity concentrations were collected from the CompTox Chemicals Dashboard, which contained more than 900 000 substances. In addition, exposure metadata from 24 986 literature entries for the environmental occurrence and distribution of contaminants in the PRD over the past three decades were mined. Collectively, a regional distribution map of aquatic hazards induced by AhR- and ARE-active compounds was generated, indicating gradients of low to moderate risks. This study specifically reports a novel big data approach for addressing the increasingly common challenge of objectively selecting analytes during suspect screening, which was recently identified as an urgent research question to advance more sustainable environmental quality.

Surface ozone air pollution is unequally distributed in space and varies over urban and surrounding nonurban areas. Traditionally, urban ozone levels tend to be lower than their nonurban counterparts, resulting from discrepancies in emissions and nonlinearity in photochemistry. However, how the differences in urban vs nonurban ozone evolve over the past decades is uncertain. Here, we construct 6361 pairs of urban and nonurban ozone measurement sites based on available surface monitoring networks to analyze the long-term changes of their ozone differences. We show that urban vs nonurban ozone differences have narrowed substantially in North America, Europe, South Korea, and Japan over the summers of 1990–2020. The hemispheric mean urban vs nonurban ozone differences have decreased by 90% from −5.0 ppbv in the 1990s to −0.5 ppbv in the 2010s. We estimate that the anthropogenic emission reduction of nitrogen oxides is the dominant driver of the narrowing trends. It has suppressed the urban ozone titration and led to closer ozone formation regimes over urban and nonurban areas.

Dissolved elemental mercury [Hg(0)aq] widely exists in natural waters, but its reactivity and purgeability in the presence of suspended particulate matter (SPM) remain controversial. This study investigated reactions between Hg(0)aq and various types of organic and inorganic SPM and found that Hg(0)aq reacted weakly with the inorganic mineral SPM (i.e., kaolinite, montmorillonite, and hematite) but strongly with organic matter (OM) or OM-coated minerals in water. Nearly 100% of Hg(0)aq could be recovered as purgeable gaseous Hg(0) after reactions with mineral SPM, irrespective of the mineral types, concentrations, and reaction time. However, incomplete Hg(0)aq recoveries were observed in the presence of OM or OM-coated minerals and in natural water containing OM and SPM, but the addition of borohydride, a reducing agent, immediately restored the Hg(0)aq purgeability and recovery. The results suggest that Hg(0)aq was oxidized and then retained by OM or OM-coated minerals. These findings clarify previous observations of so-called particulate Hg(0)aq in water and have important implications for understanding the role of Hg(0)aq in affecting Hg transformation and bioavailability in the aquatic environment.

On May 5, 2023, the World Health Organization declared that the three-year Coronavirus Disease 2019 pandemic no longer constitutes a public health emergency of international concern. As a major player in international trade, whether China’s economy can quickly recover in the postpandemic era attracts global attention, while we lack direct indicators to track economic dynamics in real-time. Here, we analyze the daily changes in ambient nitrogen dioxide (NO2), a short-lived pollutant released from fuel combustion, to monitor the pace of the economic recovery in China. The satellite-observed tropospheric NO2 columns from 2005 to 2023 are interpreted with chemical transport model simulations to exclude metrological influences and disentangle the variations caused by anthropogenic sources. Satellites revealed a rapid recovery of NO2 columns after the Chinese New Year in 2023, the fastest rate ever observed since 2005, especially over the densely populated areas where transport and industrial emission sources are concentrated. These agreed with the fast recovery of China’s industrial production, and the provinces with larger industrial production observed a faster recovery in NO2 columns than the other provinces. Our study suggests that China’s economy recovered fast in early 2023 and satellite daily NO2 data provide possibilities to track social-economic dynamics in real-time.

Compared to the myriad of known triggers for rhinitis and asthma, environmental exposure research for atopic dermatitis (AD) is not well established. We recently reported that an untargeted search of U.S. Environmental Protection Agency (EPA) databases versus AD rates by United States (U.S.) postal codes revealed that isocyanates, such as toluene diisocyanate (TDI), are the pollutant class with the strongest spatiotemporal and epidemiologic association with AD. We further demonstrated that (di)isocyanates disrupt ceramide-family lipid production in commensal bacteria and activate the thermo-itch host receptor TRPA1. In this report, we reanalyzed regions of the U.S. with low levels of diisocyanate pollution to assess if a different chemical class may contribute. We identified antimony compounds as the top associated pollutant in such regions. Exposure to antimony compounds would be expected from brake dust in high-traffic areas, smelting plants, bottled water, and dust from aerosolized soil. Like TDI, antimony inhibited ceramide-family lipid production in Roseomonas mucosa and activated TRPA1 in human neurons. While further epidemiologic research will be needed to directly evaluate antimony exposure with surrounding AD prevalence and severity, these data suggest that compounds which are epidemiologically associated with AD, inhibit commensal lipid production, and activate TRPA1 may be causally related to AD pathogenesis.

In our original paper (https://pubs.acs.org/doi/10.1021/acs.estlett.3c00156), we would like to correct errors in the Supporting Information and in the table of contents and abstract artwork. The colors in the legends of Figures S2–S4 have been corrected in the updated Supporting Information file. We also fixed the page numbering in the Supporting Information file. The colors used to label the particles in the table of contents and abstract artwork have also been swapped, as shown below. These changes do not affect the results or conclusions of the original paper. We would like to thank Dr. David Doughty for calling attention to the error in Figures S2–S4. We apologize for any confusion that these errors may have caused for the readers. The Supporting Information is available free of charge at https://pubs.acs.org/doi/10.1021/acs.estlett.3c00380. Information as mentioned in the original paper (PDF) Most electronic Supporting Information files are available without a subscription to ACS Web Editions. Such files may be downloaded by article for research use (if there is a public use license linked to the relevant article, that license may permit other uses). Permission may be obtained from ACS for other uses through requests via the RightsLink permission system: http://pubs.acs.org/page/copyright/permissions.html. This article has not yet been cited by other publications. The Supporting Information is available free of charge at https://pubs.acs.org/doi/10.1021/acs.estlett.3c00380. Information as mentioned in the original paper (PDF) Most electronic Supporting Information files are available without a subscription to ACS Web Editions. Such files may be downloaded by article for research use (if there is a public use license linked to the relevant article, that license may permit other uses). Permission may be obtained from ACS for other uses through requests via the RightsLink permission system: http://pubs.acs.org/page/copyright/permissions.html.

On-site analysis of iodine and its speciation in seawater is important for the prediction of radioactive iodine contamination. However, current methods, both colorimetric and instrumental, cannot meet the recent demand for field analysis and an increased reliability of results. Herein, a solid-phase fluorescence filter effect (SPFFE) induced by iodine was found and further used to develop a ratiometric fluorescence paper analysis device (RFPAD) for the analysis of iodine and its speciation in seawater. The proposed SPFFE-based assay surpasses the sensitivity and interference limitations arising from a specific extinction coefficient and multiple absorbers during real sample analysis, yielding an ultralow limit of detection of 550 pM for iodine. In conjunction with a smartphone, a developed program, and a sensing platform, both field-sensitive detection and speciation analysis of iodine could be achieved. An RFPAD was successfully used for the field speciation analysis of iodine and iodate in the South China Sea, showing excellent anti-interference capability and retaining promising potential for warning about radioactive iodine contamination in the ocean.

Recent interest in commercial devices containing germicidal ultraviolet lamps with a peak emission wavelength at 222 nm (GUV222) has focused on mitigating virus transmission indoors while posing a minimum risk to human tissue. However, 222 nm light can produce ozone (O3) in air. O3 is an undesirable component of indoor air because of health impacts from acute to chronic exposure and its ability to degrade indoor air quality through oxidation chemistry. In seven 4 h experiments, we measured the production of O3 from a single filtered GUV222 lamp in a 31.5 m3 stainless steel chamber. Using an emission model, we determined an O3 generation rate of 19.4 ppbv h–1 ± 0.3 ppbv h–1 (equivalent to 1.22 mg h–1 ± 0.02 mg h–1). We estimated the fluence rate from the lamp using two methods: (1) chemical actinometry using tetrachloroethylene (actinometry) and (2) geometric projection of the irradiance field from radial and angular distribution measurements of the GUV222 lamp fluence (irradiance). Using the estimated lamp fluence rates of 2.2 μW cm–2 (actinometry) and 3.2 μW cm–2 (irradiance), we predicted production of O3 in our chamber within 20% of the average measured mixing ratio. Future studies should evaluate the indoor air quality impacts of GUV222 technologies.